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Introduction

The Tun-Al project, a collaborative effort by Spanish researchers, the fishing industry, and
technology partners like Satlink and Komorebi Al, represents a significant advancement in
marine biology and fisheries management.[1][2][3][4] This initiative leverages artificial
intelligence to enhance our understanding of tuna ecology by processing vast amounts of data
from echosounder buoys deployed on drifting Fish Aggregating Devices (dFADs).[1][3] These
dFADs are instrumental in modern tuna fishing, accounting for up to 36% of the global tropical
tuna catch.[1][3] The Tun-Al tool provides accurate predictions of tuna biomass, which not only
aids in sustainable fishing practices but also offers invaluable data for scientific research.[1][3]

[5]

Core Technology and Methodology

Tun-Al employs a suite of machine learning models to estimate tuna biomass beneath a dFAD
at any given time.[1][3][4] The system is designed to distinguish the acoustic signal of tuna from
other marine species by recognizing their characteristic daily migration patterns around dFADSs.
[1][3][4] To achieve this, the models analyze a 3-day window of echosounder data, which allows
them to capture these specific spatio-temporal behaviors.[6][7][8][9][10]

The project's foundation is the integration of multiple data streams:

o Echosounder Buoy Data: Real-time acoustic data and biomass estimates from buoys
attached to dFADs.[1][3]
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o Oceanographic Data: Remote-sensing data on environmental conditions such as ocean
currents, water temperature, and phytoplankton presence from sources like the Copernicus
Marine Service (CMEMS).[1][3][4][7][8]

» Fisheries Data: Historical catch data from fishing vessel logbooks, which serves as the
ground truth for training the Al models.[1][4][5][7][8]

Data Presentation

The performance of the Tun-Al models has been rigorously evaluated. The quantitative data
below summarizes the key performance metrics of the system.

Table 1: Tun-Al Model Performance Metrics
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Performance Metric

Model Type Value

Description

Accuracy

Binary Classification >92%

Accuracy in
distinguishing the
presence or absence
of tuna with a
threshold of 10 metric
tons.[1][2][11]

F1-Score

Binary Classification 0.925

For a model using a 3-
day echosounder
window and
oceanographic data to
classify biomass as
above or below 10

metric tons.[6]

Average Relative

Error

Regression 28%

The average relative
error in direct biomass
estimation when
compared to ground-
truthed measurements

from fishing vessels.

[11(2][3][11]

Mean Absolute Error

Regression (Gradient

The average absolute

difference between

] 216t the estimated and
(MAE) Boosting) ) ]
actual tuna biomass in
metric tons.[6]
A percentage error
' metric that is less
Symmetric Mean ] ) )
Regression (Gradient biased than MAPE
Absolute Percentage ) 29.5% ) )
Boosting) when dealing with
Error (SMAPE)
Zero or near-zero
actual values.[6]
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Experimental Protocols

The development and validation of the Tun-Al system follow a detailed experimental protocol,

from data acquisition to model deployment.

Data Acquisition and Preprocessing

Echosounder Data Collection: Satlink echosounder buoys attached to dFADs periodically
sample the water column beneath them, providing biomass estimates and GPS coordinates.
[1][3][12] This data is transmitted via satellite.

Data Integration: The Tun-Al pipeline merges the buoy data with corresponding
oceanographic data and FAD logbook data from fishing fleets.[5][7] This involves linking
each fishing event (a "set") to a specific buoy using its ID and model.[7]

Feature Engineering: To capture the daily behavioral patterns of tuna, features are
engineered from a 72-hour window of echosounder data preceding a fishing event.[6][7][9]
[10] Time and position-derived features are also incorporated.[6]

Machine Learning Model Training and Evaluation

Model Selection: Various machine learning models are evaluated, with Gradient Boosting
models often performing best for direct biomass estimation (regression tasks).[6]

Training Data: The models are trained on a large dataset of over 5,000 fishing "set" events,
where the reported catch in metric tons serves as the supervised learning signal (the ground
truth).[6][7][8]

Prediction Tasks: The models are trained for several distinct tasks:

o Binary Classification: Predicting whether the tuna biomass is above or below a set
threshold (e.g., 10 metric tons).[6][7]

o Ternary Classification: Categorizing the biomass as low, medium, or high based on
predefined tonnage ranges.[7]

o Regression: Directly estimating the specific amount of tuna biomass in metric tons.[6][7]
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» Validation: The models' performance is validated against real-world catch data that was not
used during the training process to ensure the accuracy and generalizability of the
predictions.[1][3]

Visualizations

The following diagrams illustrate the key processes and relationships within the Tun-Al project.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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